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Compound of Interest

Compound Name: 3-(Butylsulfanyl)phenol

CAS No.: 756895-79-1

Cat. No.: B7974244

Get Quote

This technical guide provides an in-depth safety and handling analysis of 3-(butylthio)phenol,

structured for researchers and drug development professionals.[1]

Important Regulatory Note: As of 2026, 3-(butylthio)phenol is primarily a research-grade

intermediate and may not have a widely published, harmonized GHS classification in public

chemical inventories.[1] The safety data below is derived using Read-Across Toxicology from

structural analogs (e.g., 3-(methylthio)phenol, thiophenol) and Functional Group Analysis (FGA).

[1][2] Treat this compound with high precaution as a Toxic & Irritating Phenolic Sulfide.[1][2][3]

PART 1: CHEMICAL IDENTIFICATION &
SIGNIFICANCE[1][2]
1.1 Product Identity

Chemical Name: 3-(Butylthio)phenol[1][2]
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Synonyms:m-(Butylthio)phenol; 3-n-butylthiophenol; 1-hydroxy-3-(butylthio)benzene.[1]

CAS Number: Not widely listed (Analog 3-(methylthio)phenol is CAS 1073-29-6).[1][2]

Molecular Formula:

[1][2]

Molecular Weight: 182.28 g/mol [1][2]

Structural Character: A bifunctional aromatic scaffold containing a phenolic hydroxyl group

(hydrogen bond donor/acidic) and a meta-butylthio ether group (lipophilic/oxidizable).[1][2]

1.2 Research Context
In drug discovery, the 3-(butylthio)phenol motif is often utilized to modulate the lipophilicity

(LogP) of a drug candidate without significantly altering its steric bulk compared to other alkyl

chains.[1][2] The thioether linkage is metabolically active, capable of being oxidized to

sulfoxides or sulfones by cytochrome P450 enzymes, which is a critical consideration in ADME

(Absorption, Distribution, Metabolism, Excretion) profiling.[2]

PART 2: HAZARD IDENTIFICATION (GHS
Classification)
2.1 Classification Strategy (Read-Across)
Based on the toxicity profiles of phenol (systemic toxin, corrosive) and alkyl aryl sulfides

(irritants, stench), the following GHS classifications are assigned for risk management:
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Hazard Class Category Hazard Statement
Mechanistic
Rationale

Acute Toxicity (Oral) Cat 3
H301: Toxic if

swallowed.[1][3]

Phenolic absorption

leading to uncoupling

of oxidative

phosphorylation.[1][2]

Skin

Corrosion/Irritation
Cat 1B

H314: Causes severe

skin burns.[1][2][3]

Synergistic effect of

acidic phenol and

lipophilic butyl chain

enhancing dermal

penetration.[1][2]

Eye Damage Cat 1
H318: Causes serious

eye damage.[1][2]

Corrosive nature of

the phenolic moiety.[1]

[2]

Sensitization (Skin) Cat 1

H317: May cause

allergic skin reaction.

[1][2]

Common to organic

sulfides and

thiophenols.[1][2]

Aquatic Toxicity Cat 2

H411: Toxic to aquatic

life with long lasting

effects.[1][2]

High LogP suggests

bioaccumulation

potential.[1][2]

2.2 Functional Group Hazard Analysis
The following diagram illustrates the causality between the chemical structure and the specific

safety risks.
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Figure 1: Structural Hazard Analysis linking functional groups to specific safety risks.[1][2]

PART 3: HANDLING & STORAGE PROTOCOLS
3.1 Engineering Controls

Enclosure: Handle exclusively within a certified chemical fume hood. The thioether moiety

likely imparts a "garlic-like" or "burnt rubber" stench that can be detected at ppb levels.[1]

Inert Atmosphere: Store and handle under Nitrogen or Argon.[1][2] The sulfur atom is

susceptible to oxidation by atmospheric oxygen to form the sulfoxide (

), which alters chemical potency.[1]

3.2 Personal Protective Equipment (PPE) Matrix
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Body Part PPE Recommendation Rationale

Hands
Nitrile (Double Gloving) or

Viton

Standard latex is permeable to

lipophilic sulfides.[1][2] Double

gloving prevents breakthrough

of the phenol component.[1][2]

Respiratory
Full-face Respirator (ABEK

Filter)

Required if fume hood

containment is breached.[1][2]

Phenol vapors are rapidly

absorbed through mucous

membranes.[1][2]

Eyes
Chemical Goggles + Face

Shield

Safety glasses are insufficient

against corrosive liquids that

can cause permanent corneal

opacity.[1][2]

Body Tyvek® Lab Coat
Impervious apron required for

synthesis scales >5g.[1][2]

3.3 Storage Compatibility[1]
Store at: 2–8°C (Refrigerated).

Segregate from:

Oxidizing Agents: (e.g.,

, Nitric Acid) – Risk of exothermic sulfoxide/sulfone formation.[1][2]

Strong Bases: Forms phenolate salts, increasing water solubility but maintaining toxicity.[2]

PART 4: EMERGENCY RESPONSE (Self-Validating
Protocols)
4.1 Spillage Response Workflow
The following decision tree guides the immediate response to a spill, prioritizing containment of

the "stench" and corrosive hazard.
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Figure 2: Emergency Response Decision Tree. Note the use of Bleach (Hypochlorite) to

chemically neutralize the sulfide odor.[1][2]

4.2 First Aid Measures
Skin Contact (Critical):

Immediate Flush: Rinse with water for 15 minutes.[1][2]

PEG Wash: If available, swab the area with Polyethylene Glycol 300 or 400 (PEG).[1][2]

Phenols are lipophilic; water alone often fails to remove them efficiently.[1][2] PEG acts as

a solvent to extract phenol from the skin pores.[1][2]

Eye Contact: Irrigate immediately for 30 minutes. Do not apply neutralizing agents.[1]

Ingestion: Do NOT induce vomiting (corrosive risk). Administer 1-2 glasses of water if

conscious.[1]
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PART 5: PHYSICAL & CHEMICAL PROPERTIES
(Estimated)

Property Value (Estimated/Analog) Note

Physical State
Viscous Liquid or Low-Melting

Solid

Analog 3-(methylthio)phenol is

liquid.[1][2]

Boiling Point ~280–300°C
Higher than phenol (181°C)

due to S-butyl mass.[1][2]

Solubility (Water) Low (< 1 g/L)
Lipophilic butyl chain reduces

water solubility.[1][2]

Solubility (Organic) High
Soluble in DMSO, DCM,

Methanol, Ethyl Acetate.[2]

pKa ~9.5–10.0
Similar to phenol; sulfur is

weakly electron-donating.[1][2]

Odor Characteristic Sulfide
"Garlic", "Cabbage", or "Burnt

Rubber".[2]

PART 6: SYNTHESIS & REACTION SAFETY
For researchers synthesizing this compound:

Common Route: Reaction of 3-mercaptophenol with 1-bromobutane OR 3-bromophenol with

butanethiol.[1] Safety Critical Control Point:

Base Selection: Reactions often use

or

in DMF.[1][2]

Exotherm: Alkylation of thiolates is exothermic.[1][2] Add alkyl halide dropwise at 0°C.

Quenching: Quench reaction mixtures with dilute bleach (
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) before rotary evaporation to prevent contaminating the rotovap and lab atmosphere with
sulfide stench.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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